Cas no 1781-70-0 ( )
structure
Product Name:
CAS No:1781-70-0
MF:C12H23NO2
MW:213.316523790359
CID:906612
PubChem ID:292842
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- nitrocyclododecane
- Nitrocyclodecan
- Nitro-cyclododecan
- DTXSID80303546
- WGQSPSMCVCWUDO-UHFFFAOYSA-N
- DS-012068
- NSC-159019
- NSC 159019
- NSC159019
- SCHEMBL264241
- 1781-70-0
-
-
- Inchi： 1S/C12H23NO2/c14-13(15)12-10-8-6-4-2-1-3-5-7-9-11-12/h12H,1-11H2
- InChI Key： WGQSPSMCVCWUDO-UHFFFAOYSA-N
- SMILES： [O-][N+](C1CCCCCCCCCCC1)=O
Computed Properties
- Exact Mass: 213.17300
- Monoisotopic Mass: 213.172878976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 45.82000
- LogP: 4.45960
Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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